ethyl 5,6-dihydro-4H-pyrrolo[3,4-d]oxazole-2-carboxylate hydrochloride

• IUPAC Name: ethyl 5,6-dihydro-4H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylate;hydrochloride
• InChI: InChI=1S/C8H10N2O3.ClH/c1-2-12-8(11)7-10-5-3-9-4-6(5)13-7;/h9H,2-4H2,1H3;1H
• InChI Key: CZBCCXWVBZJMOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(O1)CNC2.Cl
• Molecular Formula: C8H11ClN2O3
• Molecular Weight: 218.64 g/mol

Description

Ethyl 5,6-dihydro-4H-pyrrolo[3,4-d]oxazole-2-carboxylate hydrochloride is a chemical compound that has been studied for its potential use in scientific research. This compound is a heterocyclic organic compound that has shown promise in various research applications due to its unique structure and properties.

Scientific Research Applications

Synthesis and Chemistry

• Ethyl 5,6-dihydro-4H-pyrrolo[3,4-d]oxazole derivatives have been utilized in various synthetic chemistry processes. For instance, they have been employed as key intermediates in the synthesis of bicyclic heteroaryl-substituted 6-alkylidene penems, showcasing their importance in creating complex organic compounds (Nikitenko et al., 2006).

Biomedical Research

• In the field of biomedical research, similar compounds have been synthesized and tested as potential antimicrobial agents. A study synthesized and evaluated ethyl 5-chloro-4-formyl-1H-pyrrole-3-carboxylates, demonstrating the potential of these compounds in developing new antimicrobial drugs (Biointerface Research in Applied Chemistry, 2020).

Material Science and Pigment Synthesis

• Ethyl 5,6-dihydro-4H-pyrrolo[3,4-d]oxazole derivatives have been used in material science, particularly in the synthesis of diketopyrrolopyrrole (DPP) pigments. These studies emphasize the versatility of these compounds in creating novel materials with specific properties (Morton et al., 2005).

Organic Chemistry and Molecular Transformations

• In organic chemistry, these compounds serve as precursors or intermediates for various molecular transformations. For example, ethyl 2-aryl-4,5-dihydro-5-oxopyrrole-3-carboxylates have been cyclized to create novel N,N′-disubstituted DPP derivatives, highlighting their role in facilitating complex organic reactions (Law et al., 1984).

Development of Novel Compounds

• These compounds are crucial in the development of novel chemical entities. For instance, they have been used in creating oxazole and isoxazole derivatives, which are important in the synthesis of new organic compounds with potential applications in various fields (Marjani, 2013).